N-(1-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-naphthamide
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Overview
Description
Benzothiazoles, which are part of the structure of your compound, are a type of heterocyclic compound. They are found in a wide range of natural products and have a variety of medicinal and biological properties .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves coupling reactions with amines . For example, substituted 2-amino benzothiazoles can be coupled with N-phenyl anthranilic acid to yield benzothiazole derivatives .Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be confirmed by various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry .Chemical Reactions Analysis
Benzothiazole derivatives can undergo a variety of chemical reactions. For example, they can react with hydrazonoyl halides to yield 1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can be determined using various techniques. For example, the melting point can be measured, and the IR spectrum can provide information about the functional groups present .Scientific Research Applications
Anticancer Potential and Mechanism of Action
Research has explored the synthesis of compounds related to N-(1-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-naphthamide and their potential anticancer properties. For example, studies have focused on the synthesis of novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units, evaluating their cytotoxicity and apoptotic activity. Among these compounds, certain derivatives have shown significant in vitro anti-proliferative activity against various cancer cell lines, indicating potential as anticancer compounds due to their ability to induce apoptosis in a concentration-dependent manner (Liu et al., 2019).
Synthesis and Biological Evaluation
Several studies have focused on the synthesis of fluorinated derivatives of related compounds, investigating their biological properties. The synthesis of such derivatives aims to explore their potential therapeutic applications, including antimicrobial and antitumor activities. For example, fluorinated 2-(4-aminophenyl)benzothiazoles have been synthesized and found to be potently cytotoxic in vitro against certain human breast cancer cell lines, exhibiting a biphasic dose-response relationship. These findings suggest the significance of fluorinated derivatives in developing potential antitumor agents (Hutchinson et al., 2001).
Antimicrobial and Anti-inflammatory Activities
Research into the synthesis of novel N-heterocyclic substituted fluoro-benzothiazole sulphonamido analogs has highlighted their potential as therapeutic agents. These studies have included the evaluation of their in vitro antidiabetic properties, indicating the broad scope of potential medical applications for these compounds beyond anticancer activity (S. T. & N. Chaubey, 2022).
Mechanism of Action
Target of Action
Similar compounds with a benzothiazole core have been reported to targetcyclo-oxygenase (COX) enzymes . These enzymes, specifically COX-1 and COX-2, play crucial roles in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
Compounds with similar structures have been shown to inhibit the activity of cox enzymes . This inhibition is believed to reduce the production of prostaglandins, thereby alleviating inflammation and pain .
Biochemical Pathways
The compound likely affects the arachidonic acid pathway . This pathway involves the conversion of arachidonic acid to prostaglandins and leukotrienes, a process catalyzed by COX and 5-lipoxygenase enzymes . By inhibiting COX enzymes, the compound may reduce the production of prostaglandins, leading to decreased inflammation and pain .
Result of Action
Based on the reported actions of similar compounds, it may reduce inflammation and pain by inhibiting the production of prostaglandins .
Future Directions
Biochemical Analysis
Biochemical Properties
Thiazole derivatives have been found to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules
Cellular Effects
Thiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities . They can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid and play a key role in inflammation and pain .
Molecular Mechanism
It is known that thiazole derivatives can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is mediated chiefly through the suppression of the cyclooxygenase (COX) enzymes .
Properties
IUPAC Name |
N-[2-(6-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15FN4OS/c1-13-10-20(25-21(28)16-7-6-14-4-2-3-5-15(14)11-16)27(26-13)22-24-18-9-8-17(23)12-19(18)29-22/h2-12H,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZEDVKVOXHNKJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC3=CC=CC=C3C=C2)C4=NC5=C(S4)C=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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